Cas no 131113-94-5 (Methyl 2-(4-fluoro-3-methylphenyl)acetate)

• Product Name: Methyl 2-(4-fluoro-3-methylphenyl)acetate
• CAS No: 131113-94-5
• MF: C₁₀H₁₁FO₂
• MW: 182.191546678543
• CID: 102412
• PubChem ID: 53419523
• Update Time: 2025-04-18

Methyl 2-(4-fluoro-3-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(4-fluoro-3-methylphenyl)acetate
• Benzeneacetic acid,4-fluoro-3-methyl-, methyl ester
• AKOS006307934
• 131113-94-5
• Methyl (4-fluoro-3-methylphenyl)acetate
• DTXSID50697520

• MDL： MFCD11110013
• Inchi： 1S/C10H11FO2/c1-7-5-8(3-4-9(7)11)6-10(12)13-2/h3-5H,6H2,1-2H3
• InChI Key： JQGIQKMIKAVAHD-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)CC(=O)OC

Computed Properties

• Exact Mass: 182.07433
• Monoisotopic Mass: 182.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• PSA: 26.3